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Compound of Interest

Compound Name: Sulfo-Cy5 amine

Cat. No.: B15555882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulfo-Cy5 NHS ester is a water-soluble, amine-reactive fluorescent dye widely used for labeling

biomolecules containing primary amines, such as proteins, peptides, and amine-modified

oligonucleotides.[1][2] The N-hydroxysuccinimide (NHS) ester group readily reacts with primary

amino groups (-NH2) to form a stable amide bond.[3][4] The sulfonated form (Sulfo-) of the

cyanine 5 (Cy5) dye enhances its water solubility, allowing for labeling reactions in aqueous

environments without the need for organic co-solvents, which can be beneficial for proteins

prone to denaturation. This far-red fluorescent dye is well-suited for applications requiring low

autofluorescence from biological samples.

These application notes provide detailed protocols for the labeling of primary amines with

Sulfo-Cy5 NHS ester, determination of the degree of labeling, and relevant technical data to

guide researchers in their experimental design.

Properties of Sulfo-Cy5 NHS Ester
The key spectral and physical properties of Sulfo-Cy5 NHS ester are summarized in the table

below.
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Property Value Reference

Excitation Maximum (λmax) ~646 nm

Emission Maximum (λmax) ~662 nm

Molar Extinction Coefficient ~271,000 cm⁻¹M⁻¹ at 646 nm

Molecular Weight ~777.94 g/mol

Solubility
Good in water, DMF, and

DMSO

Reactive Group
N-hydroxysuccinimide (NHS)

ester

Reactivity Primary amines

Reaction of Sulfo-Cy5 NHS Ester with Primary
Amines
The fundamental reaction involves the nucleophilic attack of a primary amine on the carbonyl

carbon of the NHS ester, leading to the formation of a stable amide bond and the release of N-

hydroxysuccinimide.
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Reactants

Products

Sulfo-Cy5-NHS Ester

Sulfo-Cy5-NH-R (Stable Amide Bond)

Reaction at pH 8.3-8.5

N-hydroxysuccinimide

R-NH₂ (Primary Amine)

Start: Prepare Protein and Dye Solutions

Adjust Protein Solution pH to 8.3-8.5

Add Sulfo-Cy5 NHS Ester to Protein Solution

Incubate for 1 hour at Room Temperature

Purify Conjugate (e.g., Desalting Column)

Characterize Conjugate (DOS Calculation)

End: Store Labeled Protein
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

